Cas no 919474-69-4 (Heptane, 3-ethyl-3-isothiocyanato-)

Heptane, 3-ethyl-3-isothiocyanato- structure
919474-69-4 structure
Product Name:Heptane, 3-ethyl-3-isothiocyanato-
CAS No:919474-69-4
MF:C10H19NS
MW:185.329561471939
CID:763093
PubChem ID:71425100
Update Time:2025-04-19

Heptane, 3-ethyl-3-isothiocyanato- Chemical and Physical Properties

Names and Identifiers

    • Heptane, 3-ethyl-3-isothiocyanato-
    • 3-ethyl-3-isothiocyanatoheptane
    • DTXSID10843889
    • 919474-69-4
    • Inchi: 1S/C10H19NS/c1-4-7-8-10(5-2,6-3)11-9-12/h4-8H2,1-3H3
    • InChI Key: KNBYLCUGXWNUDU-UHFFFAOYSA-N
    • SMILES: S=C=NC(CC)(CC)CCCC

Computed Properties

  • Exact Mass: 185.12382078g/mol
  • Monoisotopic Mass: 185.12382078g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 44.4Ų
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent